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Compound of Interest

Compound Name:
3-Amino-6-chloro-4-methylpicolinic

acid

CAS No.: 1073182-76-9

Cat. No.: B2433885 Get Quote

Introduction: The Picolinate Differentiation
While all Group 4 herbicides mimic indole-3-acetic acid (IAA) to induce lethal unregulated

growth, picolinate herbicides (e.g., clopyralid, picloram) and the newer arylpicolinates

(halauxifen-methyl, florpyrauxifen-benzyl) possess distinct molecular behaviors compared to

phenoxies (2,4-D).

Critical Mechanism Update: Unlike 2,4-D, which primarily binds the TIR1 receptor, picolinates

and arylpicolinates demonstrate high affinity for the AFB5 (Auxin Signaling F-Box 5) homolog.

This differential binding explains why picolinates remain effective against certain 2,4-D-

resistant biotypes and exhibit unique selectivity profiles (e.g., safety in cereals/rice but high

potency against Conyza and Amaranthus species).

Visualization: The Nuclear Signaling Pathway
The following diagram illustrates the specific entry and activation pathway for arylpicolinates,

highlighting the critical AFB5 interaction.
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Figure 1: The signal transduction pathway of arylpicolinates. Note the specific requirement for

de-esterification and AFB5 complex formation.

Protocol A: High-Lipophilicity Application (Cereals)
Target Chemistry: Halauxifen-methyl (Arylex™ active) Context: Post-emergence broadleaf

control in Wheat/Barley.[1]

Rationale
Halauxifen-methyl is typically formulated as an ester to facilitate uptake. It has low water

solubility and high lipophilicity. Consequently, the adjuvant system is the primary driver of

efficacy, serving to solvate the wax cuticle and prevent crystallization on the leaf surface.

Experimental Workflow
Step 1: Adjuvant Selection (Critical)
Do not use standard Non-Ionic Surfactants (NIS) alone. The lipophilic nature of the molecule

requires methylated seed oils (MSO) or crop oil concentrates (COC) for optimal penetration.

Adjuvant Type Rec. Rate (% v/v) Efficacy Impact Risk Factor

MSO (Methylated

Seed Oil)
0.5 - 1.0% High (Standard) Low crop response

COC (Crop Oil Conc.) 1.0% Moderate-High
Moderate crop

response

NIS (Non-Ionic

Surfactant)
0.25%

Low (Insufficient

uptake)
Low

Step 2: The Tank Mix Order (WALES Method)
Picolinates are sensitive to pH and salt interactions. Follow this strict mixing order to prevent

precipitation:

Wettable powders/Granules (Pre-slurry halauxifen granules).

Agitate (Allow full dispersion).
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Liquid Flowables.

Emulsifiable Concentrates.

Surfactants (Add MSO last).

Step 3: Application Parameters[2][3][4][5][6]
Nozzle Selection: Use Air Induction (AI) or Turbo TeeJet Induction (TTI) nozzles.

Why? Picolinates are highly potent auxins. Drift onto sensitive broadleaves (soybeans,

grapes, cotton) causes catastrophic epinasty. Coarse droplets (>350 µm) are mandatory.

Carrier Volume: 100–150 L/ha (10–15 GPA).

Note: Lower volumes increase concentration gradient but risk poor coverage on complex

canopies.

Rainfastness: 1 hour. (Rapid uptake due to MSO).

Protocol B: Aquatic/Wetland Application (Rice)
Target Chemistry: Florpyrauxifen-benzyl (Rinskor™ active) Context: Post-emergence control of

Echinochloa and sedges in Rice.

Rationale
In aquatic environments, the "concentration x time" exposure metric is altered by dilution in

paddy water. Florpyrauxifen-benzyl requires specific water management to maximize foliar

contact before the compound dissipates into the water column.

Workflow Diagram: Water Management

Field Prep
(2-leaf stage)

Drain/Lower Water
(<50% weed submersion)

Expose Target Apply Herbicide
(Coarse Droplets)

Wait 24-48 Hours
(Foliar Absorption)

Re-flood Paddy
(Static Hold)

Lock in Efficacy

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://esiculture.com/index.php/esiculture/article/download/1407/756/2426
https://ipm.ucanr.edu/agriculture/rice/herbicide-treatment-table/
https://www.genfarm.com.au/sites/genfarm/files/2021-07/documents/LABEL_GNF%20CLOPYRALID%20750%20SG%20HERBICIDE.pdf
https://pnwhandbooks.org/weed/horticultural/vegetable/beet-red-table/postemergent-broadleaf-control
https://www.fertilome.com/ProductFiles/Clopyralid%203%20ALL_1.pdf
https://www.benchchem.com/product/b2433885?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2433885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Water management workflow for optimizing florpyrauxifen-benzyl efficacy in rice

systems.

Step-by-Step Methodology
Hydrology Check: Lower paddy water to expose at least 70% of the weed foliage. Do not

spray into deep water; the active ingredient will dilute below the lethal dose (LD90).

Application: Apply 30g ai/ha using ground or aerial equipment.

Adjuvant: MSO at 0.5 L/ha is required for ground application.

Re-flood Timing: Re-introduce water 24–48 hours after application.

Critical Control Point: If flooded too soon (<24h), the herbicide washes off leaves. If

flooded too late (>72h), secondary weed flushes may emerge.

Static Hold: Maintain static water for 5–7 days post-reflood to prevent degradation and

ensure root uptake of any soil-deposited residue.

Protocol C: Resistance Profiling (The Bioassay)
Purpose: Distinguishing metabolic resistance from target-site (AFB5) mutations.

Experimental Design
When a population survives field application, use this tiered bioassay to determine the

mechanism.

Tier 1: Discriminating Dose Screen

Treat survivors with 2x Label Rate of Halauxifen-methyl.

Control: Susceptible population.[7][8][9]

Data: If survival > 20%, proceed to Tier 2.

Tier 2: Cross-Resistance Profiling
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Apply three distinct auxin classes to separate cohorts of the resistant population:

Treatment A: 2,4-D (Phenoxy) -> Binds TIR1.[10][11]

Treatment B: Dicamba (Benzoate) -> Binds TIR1/AFB.

Treatment C: Halauxifen-methyl (Arylpicolinate) -> Binds AFB5.

Interpretation:

Resistance to A & B & C = Likely Metabolic Resistance (P450 enhanced metabolism).

Resistance to C only (or C > A/B) = Likely Target Site Mutation (AFB5).

Tier 3: Synergist Validation

Apply Halauxifen-methyl + Malathion (P450 inhibitor).

Result: If susceptibility is restored, the mechanism is metabolic degradation.

Comparative Data: Picolinate Generations
Feature

Clopyralid (1st
Gen)

Halauxifen-methyl
(New Gen)

Florpyrauxifen-
benzyl (New Gen)

Primary Use
Thistles, Legumes

(Sugarbeet/Canola)
Broadleaves (Cereals)

Grasses/Sedges/Broa

dleaves (Rice)

Use Rate
High (100–300 g

ai/ha)

Ultra-Low (5–10 g

ai/ha)
Low (30 g ai/ha)

Soil Persistence High (Months/Years) Low (Days/Weeks)
Low (Aquatic

dissipation)

Key Constraint
Compost residue

carryover

Rapid rainfastness

required

Water depth

management

Adjuvant NIS or none MSO (Mandatory) MSO (Mandatory)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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